Ethanone, 1-(5-ethyl-3,4-dihydro-2H-pyrrol-3-YL)-(9CI)
Overview
Description
Ethanone, 1-(5-ethyl-3,4-dihydro-2H-pyrrol-3-YL)-(9CI), commonly known as Ethylidene-2,3-dihydropyrrole-2-carbaldehyde, is an organic compound with a molecular formula of C9H13NO. It is a colorless liquid that is widely used in scientific research for its unique properties.
Mechanism of Action
The mechanism of action of Ethanone, 1-(5-ethyl-3,4-dihydro-2H-pyrrol-3-YL)-(9CI) is not well understood. However, it is believed to act as a nucleophile in various chemical reactions. It can also act as a catalyst in certain reactions.
Biochemical and Physiological Effects:
Ethanone, 1-(5-ethyl-3,4-dihydro-2H-pyrrol-3-YL)-(9CI) has no known biochemical or physiological effects. However, it is important to handle the compound with care, as it can be toxic if ingested or inhaled.
Advantages and Limitations for Lab Experiments
Ethanone, 1-(5-ethyl-3,4-dihydro-2H-pyrrol-3-YL)-(9CI) has several advantages for lab experiments. It is a versatile compound that can be used in various chemical reactions. It is also readily available and relatively inexpensive. However, the compound is toxic and must be handled with care. Additionally, the synthesis process can be complex and time-consuming.
Future Directions
There are several future directions for research involving Ethanone, 1-(5-ethyl-3,4-dihydro-2H-pyrrol-3-YL)-(9CI). One direction is to explore the compound's potential as a catalyst in various reactions. Another direction is to investigate the compound's potential as a starting material for the synthesis of new organic compounds. Additionally, further research is needed to fully understand the mechanism of action of the compound.
Synthesis Methods
Ethanone, 1-(5-ethyl-3,4-dihydro-2H-pyrrol-3-YL)-(9CI) can be synthesized through a multi-step process that involves the reaction of 1,4-dicarbonyl compounds with primary amines. The synthesis process involves the use of various reagents and catalysts, including acetic anhydride, sodium acetate, and glacial acetic acid. The final product is obtained through purification and distillation techniques.
Scientific Research Applications
Ethanone, 1-(5-ethyl-3,4-dihydro-2H-pyrrol-3-YL)-(9CI) has numerous applications in scientific research. It is used as a starting material for the synthesis of various organic compounds, including pyrroles, pyrrolidines, and indoles. It is also used as a reagent in the synthesis of pharmaceuticals and agrochemicals. Additionally, Ethanone, 1-(5-ethyl-3,4-dihydro-2H-pyrrol-3-YL)-(9CI) is used as a solvent in various chemical reactions.
properties
IUPAC Name |
1-(5-ethyl-3,4-dihydro-2H-pyrrol-3-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO/c1-3-8-4-7(5-9-8)6(2)10/h7H,3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXFAHGOAUHMTJZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NCC(C1)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethanone, 1-(5-ethyl-3,4-dihydro-2H-pyrrol-3-YL)-(9CI) | |
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